N1-(5-chloro-2-methoxyphenyl)-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxamide
• InChI: InChI=1S/C20H21ClN2O4/c1-27-17-10-9-15(21)11-16(17)23-19(25)18(24)22-12-20(26,14-7-8-14)13-5-3-2-4-6-13/h2-6,9-11,14,26H,7-8,12H2,1H3,(H,22,24)(H,23,25)
• InChI Key: AMBQSSLAHCYNEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC(C2CC2)(C3=CC=CC=C3)O
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol

Description

N1-(5-chloro-2-methoxyphenyl)-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C20H21ClN2O4 and its molecular weight is 388.85. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Properties

The molecular structure of compounds similar to N1-(5-chloro-2-methoxyphenyl)-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide has been extensively studied to understand their spatial configuration and chemical properties. The structure of N,N′-bis(substituted)oxamide compounds, for instance, demonstrates how the chlorohydroxyphenyl ring plane subtends a specific angle to the plane of the oxalamide unit, which is crucial for understanding the compound's reactivity and potential applications in materials science or medicinal chemistry. The intramolecular hydrogen bonding in such molecules contributes to their stability and could influence their interaction with biological targets or materials surfaces (Chang Wang, K. Zheng, Yan-Tuan Li, Zhiyong Wu, 2016).

Synthetic Applications and Chemical Reactivity

In synthetic chemistry, understanding the reactivity of compounds like N1-(5-chloro-2-methoxyphenyl)-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide is vital for developing novel synthetic routes or improving existing ones. For instance, the reactivity of oxalamide-based carbenes has been explored, revealing their potential in cyclopropanation reactions and the synthesis of complex molecules. These findings can significantly impact the synthesis of pharmaceuticals, agrochemicals, and materials science (M. Braun, W. Frank, C. Ganter, 2012).

Environmental and Photocatalytic Applications

Research into the environmental degradation of related compounds, such as benzophenone derivatives in chlorinated seawater swimming pools, provides insights into the fate of organic pollutants in aquatic systems. Understanding the transformation products and pathways of these compounds when exposed to chlorine or bromine can inform water treatment strategies and the design of environmentally benign chemicals. This knowledge is crucial for environmental chemistry and public health (Tarek Manasfi, V. Storck, S. Ravier, C. Demelas, B. Coulomb, J. Boudenne, 2015).